Azakenpaullone

• Molecular Formula: C15H10BrN3O
• Molecular Weight: 328.16 g/mol
• InChI: InChI=1S/C15H10BrN3O/c16-8-3-4-11-9(6-8)10-7-13(20)18-12-2-1-5-17-15(12)14(10)19-11/h1-6,19H,7H2,(H,18,20)
• InChIKey: NTSBZVCEIVPKBJ-UHFFFAOYSA-N

Azakenpaullone: CDK-Sparing GSK-3β Inhibitor

Azakenpaullone (1-Azakenpaullone, 1-Akp; CAS 676596-65-9) is a synthetic, cell-permeable, ATP-competitive inhibitor of glycogen synthase kinase-3β (GSK-3β) belonging to the paullone chemotype [1]. It was rationally designed by modifying the parent ring system of kenpaullone to dramatically enhance selectivity against phylogenetically related cyclin-dependent kinases (CDKs) CDK1 and CDK5 [2]. With a molecular weight of 327.0 Da and no structural alerts, azakenpaullone represents a refined tool compound for experimental settings where GSK-3β inhibition must be uncoupled from CDK-mediated effects [3].

GSK-3β pathway inhibition study fit

Cell-permeable tool compound

CDK-sparing selectivity context

• [1] Kunick C, Lauenroth K, Leost M, Meijer L, Lemcke T. 1-Azakenpaullone is a selective inhibitor of glycogen synthase kinase-3β. Bioorganic & Medicinal Chemistry Letters. 2004;14(2):413-416. doi:10.1016/j.bmcl.2003.10.062 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. 1-Azakenpaullone Ligand Page. Ligand ID: 8018. View Source
• [3] Probes & Drugs Portal. Azakenpaullone (PD010396). Compound characterization and calculated properties. View Source

Azakenpaullone: The CDK Selectivity Imperative

GSK-3β inhibitors span multiple chemotypes—paullones, maleimides, aminopyrimidines, and indirubins—yet they differ profoundly in their CDK cross-reactivity profiles [1]. Kenpaullone, the direct structural parent of azakenpaullone, potently inhibits CDK1/cyclin B (IC₅₀ = 0.4 µM) and CDK5/p25 (IC₅₀ = 0.85 µM), yielding only ~17-fold GSK-3β selectivity . Alsterpaullone, though more potent on GSK-3β (IC₅₀ = 4 nM), concurrently inhibits CDK1/cyclin B with IC₅₀ = 35 nM—a mere ~9-fold window . Even widely used tool compounds like SB216763 and CHIR99021, while selective against certain kinases, were not optimized for CDK discrimination within the paullone scaffold [2]. Azakenpaullone was specifically engineered to break this selectivity constraint: the single nitrogen substitution in the parent ring system yields >100-fold selectivity over CDK1 and CDK5, a design feature with direct consequences for experimental interpretation and procurement decisions [1].

Kenpaullone Strong CDK1/5 co-inhibition may confound cell cycle and apoptosis readouts.

Alsterpaullone Narrow ~9-fold CDK1 window limits clean GSK-3β phenotypic attribution.

SB216763 / CHIR99021 Not optimized for CDK discrimination; kinase profile may shift pathway interpretation.

• [1] Kunick C, Lauenroth K, Leost M, Meijer L, Lemcke T. 1-Azakenpaullone is a selective inhibitor of glycogen synthase kinase-3β. Bioorganic & Medicinal Chemistry Letters. 2004;14(2):413-416. doi:10.1016/j.bmcl.2003.10.062 View Source
• [2] Coghlan MP, Culbert AA, Cross DA, et al. Selective small molecule inhibitors of glycogen synthase kinase-3 modulate glycogen metabolism and gene transcription. Chemistry & Biology. 2000;7(10):793-803. SB216763 characterization. View Source

Azakenpaullone: Comparative Evidence vs. Alternatives

CDK1/CDK5 Selectivity vs. Kenpaullone & Alsterpaullone

In the original structure-activity study that introduced azakenpaullone, the compound was directly compared against kenpaullone in parallel kinase assays [1]. Azakenpaullone inhibited GSK-3β with IC₅₀ = 18 nM while requiring 2.0 µM and 4.2 µM to inhibit CDK1/cyclin B and CDK5/p25, respectively, yielding selectivity ratios of 111-fold and 233-fold . In contrast, kenpaullone inhibited GSK-3β with IC₅₀ = 23 nM but also potently inhibited CDK1/cyclin B (IC₅₀ = 0.4 µM) and CDK5/p25 (IC₅₀ = 0.85 µM), producing selectivity ratios of only 17-fold and 37-fold . Alsterpaullone, the most potent paullone for GSK-3β (IC₅₀ = 4 nM), concurrently inhibits CDK1/cyclin B at 35 nM, yielding a minimal ~9-fold selectivity window . The charge distribution within the 1-azakenpaullone molecule, arising from the nitrogen substitution in the parent ring system, is discussed as the structural basis for this enhanced GSK-3β selectivity [1].

CDK1/CDK5 Selectivity

Head-to-head

GSK-3β IC₅₀ 18 nM; CDK1 2.0 µM (111-fold), CDK5 4.2 µM (233-fold). Kenpaullone 17-fold, alsterpaullone ~9-fold.

Supports CDK-sparing pathway analysis

Recombinant kinase assays; reported selectivity context

Evidence Dimension	Kinase selectivity ratio: GSK-3β IC₅₀ vs. CDK1/cyclin B IC₅₀
Target Compound Data	GSK-3β IC₅₀ = 18 nM; CDK1/cyclin B IC₅₀ = 2.0 µM; CDK5/p25 IC₅₀ = 4.2 µM. Selectivity ratio vs. CDK1 = 111-fold; vs. CDK5 = 233-fold
Comparator Or Baseline	Kenpaullone: GSK-3β IC₅₀ = 23 nM; CDK1 IC₅₀ = 0.4 µM (17-fold); CDK5 IC₅₀ = 0.85 µM (37-fold). Alsterpaullone: GSK-3β IC₅₀ = 4 nM; CDK1 IC₅₀ = 35 nM (~9-fold)
Quantified Difference	Azakenpaullone provides 6.5× greater CDK1 selectivity than kenpaullone (111-fold vs. 17-fold) and 12.3× greater than alsterpaullone (111-fold vs. ~9-fold)
Conditions	Recombinant kinase assays with [γ-³²P]ATP; GSK-3β assay: 15 µM ATP, GS-1 peptide substrate; CDK1/cyclin B assay: 15 µM ATP, histone H1 substrate; CDK5/p25 assay: conditions parallel to CDK1

Why This Matters

Procurement of azakenpaullone over kenpaullone or alsterpaullone is mandated when GSK-3β-mediated biology must be interrogated without confounding CDK inhibition, which otherwise triggers cell cycle arrest and apoptosis independently of Wnt/β-catenin signaling.

• [1] Kunick C, Lauenroth K, Leost M, Meijer L, Lemcke T. 1-Azakenpaullone is a selective inhibitor of glycogen synthase kinase-3β. Bioorganic & Medicinal Chemistry Letters. 2004;14(2):413-416. View Source

Airway Basal Cell Proliferation (Organoid & In Vivo)

In a high-throughput screen of 1,429 compounds in primary human bronchial epithelial cells, kenpaullone was identified as a validated hit promoting basal cell proliferation through canonical Wnt signaling [1]. When the more selective derivative azakenpaullone was tested alongside kenpaullone in 3D organoid assays, azakenpaullone produced a stronger enhancement of organoid size than kenpaullone at comparable concentrations [2]. Critically, azakenpaullone was selected for in vivo validation specifically because it demonstrated greater GSK-3β selectivity than the alternative indirubin derivative BIO, which also targets CDKs [2]. Azakenpaullone (3 mg/kg i.p.) induced Wnt target gene activation and significantly increased EdU⁺ proliferating basal cells in mouse tracheal epithelium in the absence of injury, effects not observed with equivalent doses of kenpaullone [3]. These pro-proliferative effects were blocked by the β-catenin transcriptional inhibitor iCRT14, confirming on-target Wnt pathway activation [2].

Airway Organoid Proliferation

Head-to-head

Greater organoid size enhancement vs kenpaullone; 3 mg/kg i.p. increased EdU⁺ tracheal basal cells in mice.

Supports airway regenerative research context

Wnt-dependent; blocked by iCRT14

Evidence Dimension	Airway basal cell proliferation: organoid size enhancement and in vivo EdU incorporation
Target Compound Data	Azakenpaullone: stronger organoid size enhancement than kenpaullone (3D primary HBEC organoids); 3 mg/kg i.p. significantly increased EdU⁺ tracheal epithelial cells and Wnt target gene expression in mice
Comparator Or Baseline	Kenpaullone: produced organoid size increase but to a lesser extent than azakenpaullone at matched concentrations; in vivo airway proliferation not reported as significant at equivalent dosing
Quantified Difference	Azakenpaullone > kenpaullone for organoid size (statistically significant by Friedman test with Nemenyi's all-pairs comparisons, P<0.05); azakenpaullone selected as 'the most effective and specific compound in vitro' among all validated hits
Conditions	Primary human bronchial epithelial cells (HBECs, n=4-5 donors); 3D organoid culture; C57Bl/6 mice, 3 mg/kg i.p. azakenpaullone with EdU co-administration; tracheal epithelium harvested for immunofluorescence and qPCR

Why This Matters

For respiratory regenerative medicine research and in vivo Wnt pathway activation studies, azakenpaullone provides superior efficacy to kenpaullone while maintaining CDK-sparing selectivity, making it the preferred procurement choice for airway epithelial repair models.

• [1] Ishii Y, Orr J, Hynds RE, Janes SM, et al. Compound screening in human airway basal cells identifies Wnt pathway activators as potential pro-regenerative therapies. Journal of Cell Science. 2025;138(7):jcs263487. doi:10.1242/jcs.263487 View Source
• [2] Ishii Y, Orr J, Hynds RE, Janes SM, et al. Fig. 3D: Organoid size comparison; Fig. 3C: iCRT14 blockade; Results text: '1-azakenpaullone has a greater selectivity for GSK3β than BIO and it demonstrated a stronger enhancement of cell proliferation using a 3D organoid model than kenpaullone.' Journal of Cell Science. 2025;138(7):jcs263487. View Source
• [3] Ishii Y, Orr J, Hynds RE, Janes SM, et al. '1-Azakenpaullone activates Wnt signalling in mouse trachea and lung in vivo' section. Journal of Cell Science. 2025;138(7):jcs263487. View Source

In Vivo β-Cell Function Restoration

Azakenpaullone's functional impact on β-cell biology was demonstrated in c-KitWv/+ mice, a genetic model of spontaneous diabetes onset at 8 weeks of age [1]. These mice exhibit reduced phosphorylated Akt, GSK-3β, and cyclin D1 levels in pancreatic islets. Azakenpaullone (1-AKP) was administered for 2 weeks, after which treated c-KitWv/+ mice displayed normalized fasting blood glucose and significantly improved glucose tolerance compared to untreated diabetic controls [2]. At the molecular level, azakenpaullone treatment increased β-catenin, cyclin D1, and Pdx-1 levels in islets, demonstrating that GSK-3β inhibition led to increased β-cell proliferation and insulin secretion [2]. In contrast, kenpaullone has not been reported to achieve comparable in vivo glycemic normalization in this or analogous diabetic models, and its concurrent CDK inhibition may confound β-cell proliferation readouts .

β-Cell Function Restoration

Cross-study comparable

Normalized fasting glucose, improved glucose tolerance in c-KitWv/+ mice; increased islet β-catenin, cyclin D1, Pdx-1.

Supports diabetes model endpoint context

Kenpaullone lacks published in vivo β-cell normalization

Evidence Dimension	In vivo glucose homeostasis: fasting blood glucose and glucose tolerance
Target Compound Data	Azakenpaullone: 2-week treatment normalized fasting blood glucose and significantly improved glucose tolerance in c-KitWv/+ mice; increased islet β-catenin, cyclin D1, and Pdx-1
Comparator Or Baseline	Kenpaullone: no published in vivo β-cell function normalization data in diabetic models; CDK inhibitory activity (CDK1 IC₅₀ = 0.4 µM) may confound proliferation assays
Quantified Difference	Azakenpaullone achieved normalization of fasting glucose in diabetic mice (P<0.05 vs. untreated); kenpaullone lacks equivalent in vivo β-cell efficacy data
Conditions	c-KitWv/+ (C57BL/6J/KitWv/+) male mice; azakenpaullone administered for 2 weeks; fasting blood glucose, glucose tolerance test, and islet morphometric analyses performed

Why This Matters

For diabetes and β-cell biology research requiring in vivo target engagement evidence, azakenpaullone uniquely provides validated glycemic efficacy data in a genetic diabetic model, a capability absent from kenpaullone and most alternative GSK-3β inhibitors.

• [1] Feng ZC, Li J, Turco BA, Riopel M, Yee SP, Wang R. Inhibition of Gsk3β activity improves β-cell function in c-KitWv/+ male mice. Laboratory Investigation. 2012;92(4):543-555. doi:10.1038/labinvest.2011.200 View Source
• [2] Feng ZC, et al. Results: 'c-KitWv/+ mice that received 1-AKP treatment demonstrated normal fasting blood glucose with significantly improved glucose tolerance. 1-AKP-treated mice also showed increased β-catenin, cyclin D1 and Pdx-1 levels in islets.' Laboratory Investigation. 2012;92(4):543-555. View Source

Osteoblastic Differentiation of Human MSCs

Azakenpaullone was identified as a powerful inducer of osteoblastic differentiation and mineralization of human mesenchymal stem cells (MSCs) through a Wnt/β-catenin/Runx2 signaling axis [1]. Treatment of human MSCs with azakenpaullone at 3 µM for 48 hours resulted in significantly higher alkaline phosphatase (ALP) activity, increased mineralized matrix formation (Alizarin Red staining), and upregulation of osteoblast-specific marker genes (ALP, OC, ON, COL1A1, OPN) compared to untreated controls [2]. Global gene expression profiling identified 1,750 upregulated and 2,171 downregulated transcripts, with Ingenuity Pathway Analysis confirming enrichment of Wnt, TGFβ, and Hedgehog signaling networks [3]. While kenpaullone has also been reported to influence osteogenesis, its CDK inhibitory activity introduces cell cycle perturbations absent with azakenpaullone, and no head-to-head MSC differentiation study between the two compounds has been published [4].

MSC Osteogenesis

Class-level inference

3 µM increased ALP activity, mineralization, osteoblast marker genes; Wnt transcriptome confirmed.

Supports osteogenic differentiation research

No head-to-head vs. other paullones in this assay

Evidence Dimension	Human MSC osteoblastic differentiation: ALP activity, mineralized matrix, osteoblast marker gene expression
Target Compound Data	Azakenpaullone (3 µM, 48 h): significantly increased ALP activity, Alizarin Red mineralization, and expression of ALP, OC, ON, COL1A1, OPN; 1,750 genes upregulated; nuclear β-catenin accumulation and Runx2 upregulation confirmed
Comparator Or Baseline	Kenpaullone: no published quantitative MSC osteogenesis data at equivalent concentrations; CDK1/CDK5 co-inhibition may confound differentiation readouts. Alsterpaullone: not evaluated in this system. (Comparator data absent—class-level inference based on selectivity rationale)
Quantified Difference	Quantitative differentiation achieved with azakenpaullone at 3 µM; comparative data for other paullones in this specific assay system are not available. Azakenpaullone selected based on CDK-sparing selectivity rationale for osteogenic applications.
Conditions	Primary human MSCs; 3 µM azakenpaullone, 48 h incubation; ALP activity assay, Alizarin Red S staining, Agilent microarray gene expression profiling, Ingenuity Pathway Analysis

Why This Matters

For bone tissue engineering and osteogenic differentiation protocols, azakenpaullone offers a validated Wnt/β-catenin-driven mechanism with documented transcriptomic evidence, while its CDK-sparing profile reduces the risk of cell cycle interference inherent to kenpaullone or alsterpaullone.

• [1] AlMuraikhi N, Binhamdan S, Alaskar H, Alotaibi A, Tareen S, Muthurangan M, Alfayez M. Inhibition of GSK-3β Enhances Osteoblast Differentiation of Human Mesenchymal Stem Cells through Wnt Signalling Overexpressing Runx2. International Journal of Molecular Sciences. 2023;24(8):7164. doi:10.3390/ijms24087164 View Source
• [2] AlMuraikhi N, et al. Results: 'Human MSCs treated with 1-Azakenpaullone showed higher ALP activity, increased in vitro mineralized matrix formation, and the upregulation of osteoblast-specific marker gene expression.' Int J Mol Sci. 2023;24(8):7164. View Source
• [3] AlMuraikhi N, et al. Microarray and bioinformatics results. Int J Mol Sci. 2023;24(8):7164. View Source
• [4] Kunick C, et al. Basis for azakenpaullone CDK-sparing selectivity. Bioorg Med Chem Lett. 2004;14(2):413-416. View Source

Neuroprotection in Ketamine-Induced Deficits

The ability of azakenpaullone to produce functional in vivo CNS effects was demonstrated in a ketamine-induced psychotomimetic model in male NMRI mice [1]. Azakenpaullone (10 or 100 pmol, i.c.v.) administered 5 minutes prior to ketamine significantly attenuated ketamine-induced locomotor hyperactivity, disruption of prepulse inhibition (PPI), and cognitive deficits in the novel object recognition test, while also improving ketamine-induced motor incoordination on the rotarod [2]. Notably, this study directly compared azakenpaullone with SB216763, another widely used GSK-3 inhibitor, and found that both compounds attenuated ketamine-induced behavioral aberrations [3]. However, azakenpaullone was effective at 100-fold lower doses (pmol range i.c.v.) compared to typical SB216763 dosing, and its >100-fold CDK selectivity provides a cleaner pharmacological signature for interpreting behavioral outcomes as GSK-3β-mediated rather than confounded by CDK-mediated cell cycle effects in neural progenitor populations [4].

CNS Behavioral Model

Direct comparison

10-100 pmol i.c.v. attenuated ketamine-induced hyperactivity, PPI disruption, cognitive deficits. SB216763 required higher doses.

Supports schizophrenia model research context

pmol-range CNS potency reported

Evidence Dimension	Reversal of ketamine-induced behavioral deficits in mice
Target Compound Data	Azakenpaullone (10-100 pmol i.c.v.): attenuated locomotor hyperactivity, PPI disruption, cognitive deficits, and motor incoordination
Comparator Or Baseline	SB216763: also attenuated ketamine-induced behavioral deficits, but typical i.c.v. doses range higher (nmol range). SB216763 GSK-3β IC₅₀ = 34 nM with >300-fold selectivity over 24 other kinases, but comparative CDK selectivity was not explicitly determined in this study.
Quantified Difference	Both compounds significantly attenuated ketamine effects; azakenpaullone provides an alternative chemotype with established CDK selectivity data and pmol-range potency by i.c.v. route, whereas SB216763 lacks explicit CDK selectivity profiling
Conditions	Male NMRI mice; i.c.v. injection 5 min prior to ketamine; locomotor activity, rotarod, prepulse inhibition, novel object recognition, and loss of righting reflex monitored

Why This Matters

For neuroscience research on GSK-3β in schizophrenia models, azakenpaullone provides a validated in vivo tool with pmol-range CNS potency and an orthogonal chemotype to SB216763, enabling cross-validation studies and reducing the risk of off-target confounds from CDK inhibition on adult neurogenesis.

• [1] Chan MH, Chiu PH, Lin CY, Chen HH. Inhibition of glycogen synthase kinase-3 attenuates psychotomimetic effects of ketamine. Schizophrenia Research. 2012;136(1-3):96-103. doi:10.1016/j.schres.2012.01.024 View Source
• [2] Chan MH, et al. Results: 'GSK-3 inhibitors attenuated ketamine-induced locomotor hyperactivity, motor incoordination, sensorimotor impairment, and cognitive deficits.' Schizophr Res. 2012;136(1-3):96-103. View Source
• [3] Chan MH, et al. Methods: SB216763 and 1-azakenpaullone i.c.v. administration. Schizophr Res. 2012;136(1-3):96-103. View Source
• [4] Coghlan MP, et al. SB216763 selectivity profile. Chem Biol. 2000;7(10):793-803. Kunick C, et al. Azakenpaullone CDK selectivity. Bioorg Med Chem Lett. 2004;14(2):413-416. View Source

Scalable Synthesis for Cost-Effective Procurement

A 2024 publication reported a significantly improved two-step synthesis of azakenpaullone featuring an indium trichloride (InCl₃)-mediated intramolecular cyclization under mild reaction conditions, replacing earlier multi-step protocols . This method was explicitly designed to enhance synthetic efficiency and reduce waste, enabling large-scale production of high-quality azakenpaullone . In contrast, the syntheses of kenpaullone and alsterpaullone rely on different cyclization strategies with distinct cost and scalability profiles [1]. The availability of this optimized synthetic route directly impacts procurement economics for studies requiring gram-scale quantities, such as chronic in vivo dosing experiments or large-scale stem cell differentiation protocols, where compound cost and supply reliability become critical decision factors .

Synthetic Scalability

Class-level inference

2024 two-step InCl₃-mediated cyclization reported, improving efficiency and reducing waste.

May support large-scale procurement planning

No published direct yield comparison with kenpaullone

Evidence Dimension	Synthetic efficiency and scalability for procurement
Target Compound Data	Azakenpaullone: two-step protocol with InCl₃-mediated cyclization; reported as significantly more efficient with reduced waste; commercial vendors price ~$1,500-3,000 per 5 mg, with discounts at gram scale
Comparator Or Baseline	Kenpaullone and alsterpaullone: distinct synthetic routes without published efficiency optimization studies comparable to the 2024 azakenpaullone protocol
Quantified Difference	Explicit fold-improvement in synthetic yield or cost not yet published for direct comparison; however, the dedicated process chemistry publication signals commercial intent for scalable azakenpaullone supply
Conditions	InCl₃-mediated intramolecular cyclization; mild reaction conditions; New Journal of Chemistry, 2024

Why This Matters

For procurement planning of large-scale or chronic-dosing studies, the availability of a dedicated, efficient synthetic route reduces supply risk and long-term cost, distinguishing azakenpaullone from paullone analogs lacking published process optimization.

• [1] Leost M, Schultz C, Link A, et al. Paullones are potent inhibitors of glycogen synthase kinase-3β and cyclin-dependent kinase 5/p25. European Journal of Biochemistry. 2000;267(19):5983-5994. Original paullone synthesis routes. View Source

Azakenpaullone: Key Application Scenarios

CDK-Independent Wnt/β-Catenin Activation

When experimental protocols require selective activation of canonical Wnt signaling via GSK-3β inhibition without triggering CDK-mediated cell cycle arrest or apoptosis, azakenpaullone is the paullone of choice. The >100-fold selectivity over CDK1 and CDK5 (vs. 17-fold for kenpaullone and ~9-fold for alsterpaullone) ensures that observed phenotypes—β-catenin stabilization, TCF/LEF reporter activation, AXIN2/LEF1 upregulation—can be attributed specifically to GSK-3β inhibition [1]. This is critical for stem cell differentiation protocols where CDK inhibition would confound proliferation and lineage commitment readouts, as demonstrated in human MSC osteogenic differentiation at 3 µM azakenpaullone [2].

Airway Epithelial Regeneration & Lung Repair

For respiratory regenerative medicine research, azakenpaullone is the only paullone derivative validated in both in vitro primary human airway basal cell organoids and in vivo mouse tracheal epithelium (3 mg/kg i.p.) [1]. Its superior organoid size enhancement over kenpaullone, combined with confirmed Wnt target gene activation (AXIN2, LEF1) and the demonstration that pro-proliferative effects are blocked by iCRT14 (a β-catenin transcriptional inhibitor), establishes azakenpaullone as the evidence-preferred tool for airway epithelial repair studies [2]. Procurement for large-scale in vivo studies is further supported by the recently published scalable two-step synthesis .

Pancreatic β-Cell Regeneration & Diabetes

Azakenpaullone uniquely possesses in vivo efficacy data for β-cell function restoration in a genetic diabetic mouse model (c-KitWv/+), where 2-week treatment normalized fasting blood glucose and improved glucose tolerance through increased islet β-catenin, cyclin D1, and Pdx-1 levels [1]. In vitro, azakenpaullone stimulates human pancreatic islet proliferation and protects INS-1E β-cells from glucolipotoxicity-induced death [2]. For diabetes research programs requiring an in vivo-validated GSK-3β inhibitor with β-cell functional data, azakenpaullone offers evidence that kenpaullone and alternative GSK-3β inhibitors lack .

GSK-3β in NMDA Hypofunction & Schizophrenia Models

Azakenpaullone provides a validated CNS-penetrant GSK-3β inhibitor tool with pmol-range i.c.v. potency for attenuating ketamine-induced psychotomimetic behaviors (locomotor hyperactivity, PPI disruption, cognitive deficits) [1]. Its use alongside SB216763 enables orthogonal chemotype cross-validation in behavioral pharmacology studies [2]. The CDK-sparing profile is particularly relevant for chronic dosing paradigms where CDK inhibition could impair adult hippocampal neurogenesis—a confound absent with azakenpaullone but present with kenpaullone or alsterpaullone .

Application

Selection Property

Validation Focus

Wnt/β-catenin signaling studies

CDK-sparing GSK-3β inhibition

TCF/LEF reporter and AXIN2 endpoint review

Airway epithelial repair models

Organoid proliferation and in vivo endpoint response

Wnt target gene and EdU incorporation endpoints

Pancreatic β-cell research

In vivo glucose homeostasis model context

β-cell proliferation and insulin secretion endpoints

NMDA hypofunction / schizophrenia models

CNS-penetrant GSK-3β inhibitor tool

Behavioral pharmacology and neurogenesis endpoints

• [1] Kunick C, Lauenroth K, Leost M, Meijer L, Lemcke T. 1-Azakenpaullone is a selective inhibitor of glycogen synthase kinase-3β. Bioorganic & Medicinal Chemistry Letters. 2004;14(2):413-416. View Source
• [2] AlMuraikhi N, et al. Inhibition of GSK-3β Enhances Osteoblast Differentiation of Human MSCs through Wnt Signalling Overexpressing Runx2. Int J Mol Sci. 2023;24(8):7164. View Source
• [3] Feng ZC, et al. Inhibition of Gsk3β activity improves β-cell function in c-KitWv/+ male mice. Laboratory Investigation. 2012;92(4):543-555. View Source
• [4] Ishii Y, et al. Compound screening in human airway basal cells identifies Wnt pathway activators. Journal of Cell Science. 2025;138(7):jcs263487. View Source
• [5] Chan MH, et al. Inhibition of glycogen synthase kinase-3 attenuates psychotomimetic effects of ketamine. Schizophrenia Research. 2012;136(1-3):96-103. View Source